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Chemical Profile & Storage

Here is the core information for identifying and storing [D-Trp11]-Neurotensin.

Property Description

CAS Number 73634-68-1 [1] [2] (also listed as 75644-95-0 in one source [3])

Molecular Formula C₈₀H₁₂₂N₂₂O₁₉ [1] [2] [3]

Molecular Weight 1695.96 g/mol [1] [2] [3]

Sequence Pyr-Leu-Tyr-Glu-Asn-Lys-Pro-Arg-Arg-Pro-D-Trp-Ile-Leu [1]

Storage Condition -15°C [2]

Solubility & Reconstitution Guidelines

While a specific reconstitution buffer is not listed, one supplier provides a general peptide solubility guide

based on the overall charge of the peptide, which for [D-Trp11]-Neurotensin must be calculated from its

sequence [1].

The flowchart below outlines the decision process for solubilizing peptides based on their overall net charge.
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Peptide Solubilization Protocol

Calculate Peptide Net Charge

Charge Negative?

Charge Positive?

 No

Try Dissolving in Water

 Yes

 Yes

Charge Zero?

 No

Add NH₄OH (<50 µL)

If water fails

Add DMSO (50-100 µL)

If still insoluble

Try 10-30% Acetic Acid

Try Organic Solvent
(ACN, Methanol)

For very hydrophobic peptides:
Dissolve in minimal DMSO,

then dilute with water

If organic solvent fails

Click to download full resolution via product page

Experimental Applications & Protocols
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This peptide exhibits context-dependent agonist/antagonist activity, primarily functioning as a neurotensin

receptor antagonist [1] [2]. The table below summarizes key experimental findings and the associated

protocols.

Experimental
Context

Observed Effect / Result
Reported Dosage /
Concentration

Perfused Rat Heart Selective antagonist; inhibits NT-induced

coronary vessel constriction [1].

0.13 - 1.1 µM [1].

Rostral
Ventromedial
Medulla

Enhances morphine (but not beta-

endorphin) antinociception [4].

Microinjection of 3 pmol [4].

In Vivo
(Anesthetized Rat)

Displays hypotensive activity [1] [2]. 50 - 500 nmol/kg (intravenous);
ED₂₅ = 122 nmol/kg [1] [2].

The following diagram illustrates the signaling pathways and differential effects of [D-Trp11]-Neurotensin

as revealed by these studies.

Perfused Rat Heart

Rostral Ventromedial Medulla (RVM)

Neurotensin (NT)

NTS1 Receptor

[D-Trp¹¹]-Neurotensin

NTS2 Receptor (Implied)

NT-induced
Coronary Constriction

Inhibition
(Acts as Antagonist) Enhancement

Morphine Antinociception β-Endorphin Antinociception

No Effect

Click to download full resolution via product page

Critical Handling Notes
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Product Use: This product is strictly for research purposes and is not intended for diagnostic or

therapeutic use in humans [1] [3].
Controlled Substance: Note that this compound is a controlled substance and may not be available

for sale in all territories [1].
Solubility Calculations: The provided solubility guide is a general method. The specific isoelectric

point (pI) of [D-Trp11]-Neurotensin should be calculated to accurately determine its net charge at
your experimental pH.

Finding Missing Protocol Details

The search results available are from vendor catalogs and brief abstracts, which typically do not include full

methodological details.

Consult Primary Literature: I recommend obtaining the full-text scientific papers cited in these

product descriptions (References [1] and [2] in [1] and [2]) for exhaustive experimental protocols.
Contact Suppliers: You can also inquire directly with the manufacturers/vendors like

MedChemExpress (MCE) or Santa Cruz Biotechnology, as they often have access to more detailed
technical documents.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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